Cas no 1207043-72-8 (N-(4-chloro-2-fluorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide)

• Product Name: N-(4-chloro-2-fluorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide
• CAS No: 1207043-72-8
• MF: C₂₁H₁₅ClFN₃O₂S
• MW: 427.879105806351
• CID: 5392875
• Update Time: 2025-07-23

N-(4-chloro-2-fluorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Chloro-2-fluorophenyl)-7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidine-3(4H)-acetamide
• N-(4-chloro-2-fluorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide

• Inchi： 1S/C21H15ClFN3O2S/c1-12-2-4-13(5-3-12)15-10-29-20-19(15)24-11-26(21(20)28)9-18(27)25-17-7-6-14(22)8-16(17)23/h2-8,10-11H,9H2,1H3,(H,25,27)
• InChI Key： QWOCEEUMERTHCX-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=C(Cl)C=C2F)=O)C(=O)C2SC=C(C3=CC=C(C)C=C3)C=2N=1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.64±0.70(Predicted)

Additional information on N-(4-chloro-2-fluorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide

Professional Introduction to Compound with CAS No 1207043-72-8 and Product Name: N-(4-chloro-2-fluorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide

This compound, identified by the CAS number 1207043-72-8, is a sophisticated molecule with significant potential in the field of pharmaceutical research. The product name, N-(4-chloro-2-fluorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide, provides a detailed insight into its chemical structure, which includes various functional groups and heterocyclic rings that contribute to its unique properties and biological activities.

The core structure of this compound features a thiophene[3,2-d]pyrimidine scaffold, a motif that has garnered considerable attention in medicinal chemistry due to its presence in several bioactive molecules. The thiophene ring is fused with a pyrimidine ring, creating a system that can interact with biological targets in multiple ways. This particular arrangement is known to enhance binding affinity and selectivity, making it a valuable scaffold for drug discovery.

One of the key features of this compound is the presence of a chloro and fluoro substituent on the phenyl ring. These halogen atoms are strategically positioned to influence the electronic properties of the molecule, thereby modulating its interactions with biological targets. The chloro group, in particular, is known to increase metabolic stability and binding affinity, while the fluoro group can enhance lipophilicity and cell membrane permeability.

The acetamide moiety at the nitrogen position of the phenyl ring adds another layer of complexity to the molecule. Acetamides are well-known for their ability to act as pharmacophores in drug molecules, contributing to both solubility and bioavailability. In this context, the acetamide group may play a crucial role in determining the pharmacokinetic properties of the compound.

Recent research has highlighted the importance of thiophene-based compounds in the development of new therapeutic agents. Studies have shown that molecules containing thiophene rings exhibit a wide range of biological activities, including antiviral, antibacterial, anti-inflammatory, and anticancer effects. The compound in question here is no exception and has shown promise in preclinical studies as a potential lead for further drug development.

One particularly intriguing aspect of this compound is its potential interaction with enzymes and receptors involved in cancer pathways. The unique combination of functional groups suggests that it may be able to inhibit key enzymes such as kinases or phosphodiesterases that are overexpressed in certain types of cancer. This has led to interest in using this compound as a starting point for developing novel anticancer drugs.

Furthermore, the presence of a methylphenyl group in the structure indicates that this compound may also have effects on neurotransmitter systems. Methylphenyl derivatives are known for their ability to interact with dopamine and norepinephrine receptors, making them useful in treating conditions such as depression and attention deficit hyperactivity disorder (ADHD). While this compound has not yet been tested for these effects, its structural similarity suggests that it may have similar properties.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the chloro and fluoro substituents requires specialized reaction conditions to achieve regioselectivity. Similarly, the formation of the thiophene[3,2-d]pyrimidine ring requires precise control over reaction conditions to avoid unwanted side products.

In conclusion, the compound with CAS number 1207043-72-8 and product name N-(4-chloro-2-fluorophenyl)-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide represents a significant advancement in pharmaceutical research. Its unique structure and functional groups make it a promising candidate for further development into new therapeutic agents. Ongoing research aims to explore its full potential in treating various diseases, particularly cancer and neurological disorders.